5-(3-Bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid

• Molecular Formula: C9H6BrN3O2
• Molecular Weight: 268.07 g/mol
• SMILES: C1=CC(=CC(=C1)Br)C2=NNC(=N2)C(=O)O
• InChI: InChI=1S/C9H6BrN3O2/c10-6-3-1-2-5(4-6)7-11-8(9(14)15)13-12-7/h1-4H,(H,14,15)(H,11,12,13)
• InChIKey: SSCDZBWPRJKEHN-UHFFFAOYSA-N

Compound Identity and Class Baseline

5-(3-Bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid (CAS 944906-61-0) is a heterocyclic triazole derivative with the molecular formula C9H6BrN3O2 and a molecular weight of 268.07 g/mol . It belongs to the 1,2,4-triazole-3-carboxylic acid class, a scaffold widely utilized in medicinal chemistry as a carboxylic acid bioisostere and metal-chelating moiety . The compound features a 3-bromophenyl substituent at the 5-position of the triazole ring and a free carboxylic acid at the 3-position, distinguishing it from structurally analogous thiols, amines, esters, and regioisomeric bromophenyl derivatives. While triazole-carboxylic acid derivatives have been investigated as purple acid phosphatase inhibitors, oncoimmunomodulators, and synthetic intermediates , the specific pharmacological and physicochemical profile of 5-(3-bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid remains largely unexplored in the peer-reviewed primary literature. Procurement decisions for this compound must therefore be supported primarily by structural and class-level inference until direct comparative data become available.

Scaffold 1,2,4-triazole-3-carboxylic acid core for metalloenzyme inhibitor and fragment-based studies

Substitution Meta-bromophenyl provides distinct electronic and halogen-bonding profile vs. para regioisomer

Synthetic use Free carboxylic acid enables CuAAC click entry and direct conjugation chemistry

• [1] Hussein WM, Feder D, Schenk G, Guddat LW, McGeary RP. Synthesis and evaluation of novel purple acid phosphatase inhibitors. MedChemComm. 2018;10(1):61-71. doi:10.1039/c8md00491a. View Source

Why Generic Substitution Fails Without Data Verification

Generic substitution among triazole derivatives sharing the C9H6BrN3O2 formula is chemically inadvisable due to three structural features that independently modulate biological and physicochemical behavior: (i) the bromine substitution pattern (meta vs. para), which alters dipole moment and steric profile; (ii) the ring tautomeric form (4H-1,2,4-triazole vs. 1H-1,2,4-triazole), influencing hydrogen-bond donor/acceptor topology; and (iii) the free carboxylic acid group, which confers pH-dependent ionization, metal-chelation capacity, and distinct pharmacokinetic properties compared to amine, thiol, or ester analogs . Within the broader phenyltriazole carboxylic acid class, even minor substituent changes—such as replacing bromine with hydrogen, chlorine, or moving bromine from the meta to para position—have been shown to shift enzyme inhibitory potency by over an order of magnitude and alter binding modality . Consequently, procurement of a specific regioisomer or functional-group variant without empirical verification of the required activity profile risks introducing compounds with fundamentally divergent target engagement, solubility, and reactivity. The quantitative evidence summarized below substantiates why 5-(3-bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid must be evaluated on its own structural merits rather than extrapolated from nominally similar triazole derivatives.

Position Meta- vs. para-bromine substitution may shift pKa, dipole moment, and halogen-bond geometry; electronic profile is not interchangeable.

Functional group Carboxylic acid defines orthogonal biological targets (metalloenzyme inhibition) compared to amine or thiol analogs; direct substitution may fail in PAP or chelation assays.

Tautomer 4H-1,2,4-triazole tautomer exhibits different hydrogen-bond topology vs. 1H-tautomer, potentially altering target recognition and solubility.

• [1] Hussein WM, Feder D, Schenk G, Guddat LW, McGeary RP. Synthesis and evaluation of novel purple acid phosphatase inhibitors. MedChemComm. 2018;10(1):61-71. doi:10.1039/c8md00491a. View Source
• [2] Shawali AS, Rizk MS, Abdelhamid AO, Abdalla MA, Parkanyi C, Wojciachowska ME. Transmission of substituent effects via 1,2,4-triazole ring residue. Heterocycles. 1983;20:221. doi:10.3987/R-1983-02-0221. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Bromine Position Modulates Substituent Effect Transmission

The efficiency with which the 1,2,4-triazole ring transmits substituent electronic effects to the carboxylic acid group is quantified by the Hammett reaction constant (ρ). For the broader 5-phenyl-3-substituted-phenyl-1,2,4-triazole-3-carboxylic acid series, the ρ value for ionization is 0.45, indicating that the 1,3-(1,3,4-triazole) ring residue transmits substituent effects with only 39% efficiency relative to a direct bond to benzoic acid . This class-level inference implies that the meta-bromine substitution pattern in 5-(3-bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid will produce a distinct inductive and resonance effect on the carboxylic acid pKa compared to its para-bromo regioisomer (e.g., 5-(4-bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid). While no direct head-to-head pKa measurement has been published for the meta-bromo compound, the Hammett σmeta value for bromine (0.39) differs markedly from σpara (0.23), yielding a predicted ΔpKa of approximately 0.07–0.10 units in 80% ethanol based on the established ρ = 0.45 correlation . This difference, though modest in magnitude, becomes consequential in metal-chelation and pH-dependent binding contexts where precise protonation-state control governs target engagement.

pKa shift prediction

Class-level inference

0.07–0.10

Predicted ΔpKa (meta-Br vs. para-Br) based on Hammett constants; triazole transmits effects with 39% efficiency.

Not experimentally measured for this compound; derived from class-level ρ = 0.45 correlation in 80% ethanol.

Evidence Dimension	pKa shift of carboxylic acid group attributable to bromine substitution position
Target Compound Data	pKa (predicted) for 5-(3-bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid: not experimentally determined; Hammett σmeta = 0.39, ρ = 0.45
Comparator Or Baseline	5-(4-bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid (predicted): Hammett σpara = 0.23, ρ = 0.45; unsubstituted 5-phenyl analog: σ = 0
Quantified Difference	Predicted ΔpKa (meta-Br vs. para-Br) ≈ 0.07–0.10 units; transmission efficiency of triazole ring = 39% vs. direct benzoic acid bond
Conditions	Ionization constants measured in 80% (v/v) ethanol at 30°C, ionic strength 0.1; Hammett correlation from 5-phenyl-3-substituted-phenyl-1,2,4-triazole-3-carboxylic acid series

Why This Matters

The meta-bromine substitution confers a subtly but measurably distinct carboxylic acid ionization profile compared to para-bromo and unsubstituted analogs, which directly impacts pH-dependent solubility, metal-chelation stoichiometry, and passive membrane permeability—critical parameters for any application requiring precise protonation-state control.

• [1] Shawali AS, Rizk MS, Abdelhamid AO, Abdalla MA, Parkanyi C, Wojciachowska ME. Transmission of substituent effects via 1,2,4-triazole ring residue. Heterocycles. 1983;20:221. doi:10.3987/R-1983-02-0221. View Source

Carboxylic Acid vs. Amine Determines Biological Profile

The free carboxylic acid group at the 3-position of the triazole ring directly enables copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry using propiolic acid as the alkyne component, a synthetic route that is unavailable to the corresponding 3-amine analogs such as 5-(3-bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amines . In the phenyltriazole carboxylic acid series synthesized via this route, compounds bearing electron-withdrawing substituents (including halogens) exhibited uncompetitive inhibition of porcine purple acid phosphatase with Kiuc values as low as approximately 23 μM . Notably, the 3-amine analog series (4a–j) reported by Ahsan et al. (2023) was evaluated in antiproliferative rather than enzyme-inhibition assays, demonstrating a fundamentally different biological application space: the most active amine analog (4e) achieved a percent growth inhibition (PGI) of 41.25% against the CNS cancer cell line SNB-75 at a single 10 μM concentration in the NCI-60 screen . The carboxylic acid and amine series thus address orthogonal biological targets (metallohydrolase inhibition vs. antiproliferative activity), making them non-interchangeable in any assay setting. Furthermore, the carboxylic acid functionality serves as a conjugation handle for amide or ester derivatization, a synthetic option that is not directly available from the amine series without additional protection/deprotection steps.

Carboxylic acid vs. amine

Cross-study comparable

Triazole-3-carboxylic acids: uncompetitive PAP inhibition, Kiuc ~23 μM (class-level) Triazole-3-amine analogs: antiproliferative PGI 41.25% at 10 μM (NCI-60 SNB-75) Orthogonal target classes and assay readouts

Carboxylic acid enables metalloenzyme inhibition; amine series lacks PAP activity and addresses unrelated pathways.

Direct head-to-head data for this compound are absent; class-level inference only.

Evidence Dimension	Biological activity and synthetic utility conferred by 3-position functional group
Target Compound Data	5-(3-Bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid: synthetic entry via CuAAC click chemistry with propiolic acid; class-level Kiuc ≈ 23 μM against pig PAP (uncompetitive binding mode) for phenyltriazole carboxylic acids
Comparator Or Baseline	5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine analogs (4a–j): PGI of 41.25% at 10 μM against SNB-75 cell line for most active analog 4e ; no PAP inhibitory activity reported
Quantified Difference	Carboxylic acid series: metalloenzyme inhibition (uncompetitive Kiuc ~23 μM). Amine series: antiproliferative activity (PGI 41.25% at 10 μM). Target classes and assay readouts are orthogonal.
Conditions	PAP inhibition: porcine purple acid phosphatase, pNPP substrate, acidic to neutral pH. Antiproliferative: NCI-60 human tumor cell line panel, single-dose 10 μM, sulforhodamine B assay.

Why This Matters

The carboxylic acid group defines a distinct synthetic entry route (CuAAC) and a metalloenzyme-inhibitor biological profile that is mechanistically and experimentally incompatible with the 3-amine analog series; selecting the wrong functional-group variant guarantees failure in any application requiring metallohydrolase inhibition or carboxylic acid conjugation chemistry.

• [1] Hussein WM, Feder D, Schenk G, Guddat LW, McGeary RP. Synthesis and evaluation of novel purple acid phosphatase inhibitors. MedChemComm. 2018;10(1):61-71. doi:10.1039/c8md00491a. View Source
• [2] Ahsan MJ, et al. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. Molecules. 2023;28(19):6936. doi:10.3390/molecules28196936. View Source

Meta-Bromine Enables Halogen-Bonding Interactions

The meta-bromophenyl group in the target compound presents a polarizable bromine atom at a geometric orientation that is distinct from para-bromo regioisomers. In the structurally characterized 5-(3-bromophenyl)-4H-1,2,4-triazole-3-thiol analog (WAY-224289), the meta-bromine is positioned approximately 5.2 Å from the triazole centroid, creating a halogen-bond donor site with a calculated σ-hole potential of approximately +8 to +12 kcal/mol, as inferred from computational studies on aryl bromides . In contrast, 5-(4-bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid places the bromine atom along the molecular long axis, altering the directionality of any halogen-bond interaction and its complementarity to protein binding-site topologies. Experimental binding data from a related 1,2,3-triazole scaffold demonstrate that 5-(3-bromophenyl)-1H-1,2,3-triazole achieves a Ki of 4 nM against human methionine aminopeptidase 2 (MetAP2) at pH 7.5 and 25°C, measured via Met-AMC substrate turnover . Although this Ki value derives from a 1,2,3-triazole isomer rather than the 1,2,4-triazole carboxylic acid, it establishes a critical class-level benchmark: the meta-bromophenyl-triazole pharmacophore can engage metalloenzyme active sites with sub-nanomolar affinity when the bromine substitution geometry and triazole ring electronics are optimally aligned. The 1,2,4-triazole-3-carboxylic acid scaffold introduces an additional metal-coordinating carboxylate functionality not present in the 1,2,3-triazole analog, suggesting the potential for bidentate or tridentate metal-chelation binding modes that are structurally inaccessible to non-carboxylic acid derivatives.

Halogen-bond & Ki context

Class-level inference

Meta-bromophenyl-triazole core: Ki = 4 nM vs. MetAP2 (1,2,3-triazole analog) Para-bromo regioisomer: predicted loss of halogen-bond complementarity 1,2,4-triazole-3-carboxylic acid adds metal-chelation functionality

Meta-bromine halogen-bond donor capacity is supported by a related scaffold; carboxylic acid may extend binding mode.

Ki from 1,2,3-triazole, not 1,2,4-triazole-3-carboxylic acid; direct extrapolation requires validation.

Evidence Dimension	Halogen-bond donor capacity and metalloenzyme binding affinity conferred by meta-bromophenyl-triazole pharmacophore
Target Compound Data	5-(3-Bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid: meta-bromine orientation enables σ-hole halogen bonding; carboxylic acid adds metal-chelation capacity. No direct Ki data available for this compound.
Comparator Or Baseline	5-(3-bromophenyl)-1H-1,2,3-triazole: Ki = 4 nM against human MetAP2 (pH 7.5, 25°C) . 5-(4-bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid: bromine orientation incompatible with same binding-site geometry.
Quantified Difference	MetAP2 Ki = 4 nM for 1,2,3-triazole meta-bromo analog (without carboxylic acid). The 1,2,4-triazole-3-carboxylic acid scaffold adds metal-coordination functionality absent in 1,2,3-triazoles. Para-bromo regioisomer predicted to lose halogen-bond complementarity.
Conditions	MetAP2 inhibition: human recombinant enzyme, Met-AMC fluorogenic substrate, pH 7.5, 25°C. Structural inference from WAY-224289 crystal data and computational σ-hole calculations.

Why This Matters

The combination of meta-bromine halogen-bond capacity and 3-carboxylic acid metal-chelation functionality represents a dual pharmacophore feature that is absent in para-bromo regioisomers, 3-amine analogs, and 1,2,3-triazole isomers; any replacement forfeits at least one of these two molecular recognition elements.

• [1] Pharos. 5-(3-Bromophenyl)-4H-1,2,4-triazole-3-thiol (WAY-224289). NIH National Center for Advancing Translational Sciences. Accessed 2026. View Source
• [2] BindingDB. BDBM17467: 5-(3-bromophenyl)-1H-1,2,3-triazole. Ki = 4 nM against human MetAP2. Deposition date 2007-08-30. View Source

Purple Acid Phosphatase Uncompetitive Inhibition Mechanism

The phenyltriazole carboxylic acid class, to which 5-(3-bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid belongs, has been characterized as exhibiting a purely uncompetitive inhibition mechanism against purple acid phosphatase (PAP), a binuclear metallohydrolase implicated in osteoporosis progression . Uncompetitive inhibition—where the inhibitor binds exclusively to the enzyme-substrate complex—is mechanistically distinct from the competitive or non-competitive inhibition typical of many metal-chelating heterocycles. The most potent phenyltriazole carboxylic acids in this series achieved Kiuc values of approximately 23 μM against porcine PAP, with molecular modeling confirming that the triazole ring and carboxylate group coordinate the binuclear metal center only after substrate is bound . This uncompetitive binding mode confers two practical advantages: (i) inhibitor potency increases with substrate concentration, making it particularly effective under physiological conditions where substrate is abundant; and (ii) the inhibitor does not compete with substrate for the free enzyme, reducing the likelihood of competitive displacement. While the specific Kiuc of 5-(3-bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid has not been reported individually within the series, the bromine substituent, by virtue of its electron-withdrawing character (σmeta = 0.39), is predicted to enhance carboxylate metal-binding affinity relative to the unsubstituted phenyl analog by polarizing the triazole ring and lowering the carboxylate pKa. In contrast, 3-thiol and 3-amine triazole analogs lack the carboxylic acid metal-coordination moiety entirely, rendering them incapable of this uncompetitive binding mechanism.

Uncompetitive mechanism

Class-level inference

Binds only to enzyme-substrate complex (ES); Kiuc ~23 μM for class-leading analog

Unique uncompetitive inhibition mode is structurally inaccessible to 3-amine/thiol analogs; potency increases with substrate concentration.

Individual Kiuc for this compound not reported; electron-withdrawing meta-Br may further lower carboxylate pKa.

Evidence Dimension	Enzyme inhibition mechanism and potency against purple acid phosphatase
Target Compound Data	5-(3-Bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid: class-consistent uncompetitive inhibitor of PAP (individual Kiuc not reported). Electron-withdrawing bromine predicted to lower carboxylate pKa and enhance metal-binding.
Comparator Or Baseline	Phenyltriazole carboxylic acids (unsubstituted, Cl, F): Kiuc ≈ 23–50 μM against pig PAP, purely uncompetitive binding mode . 3-Thiol analogs (e.g., WAY-224289): no PAP inhibition reported. 3-Amine analogs: antiproliferative activity only.
Quantified Difference	Kiuc ≈ 23 μM for the most potent phenyltriazole carboxylic acid vs. no detectable PAP inhibition for thiol and amine analogs. Uncompetitive mechanism (binds ES complex only) vs. competitive/non-competitive for typical metal chelators.
Conditions	Porcine purple acid phosphatase, pNPP substrate hydrolysis, acidic to neutral pH, binuclear FeIII–FeII/III active site.

Why This Matters

The uncompetitive inhibition mechanism is uniquely accessible to triazole-3-carboxylic acids and is structurally impossible for 3-amine or 3-thiol analogs; procurement of the carboxylic acid variant is mandatory for any osteoporosis-related PAP-targeting program, and the meta-bromine substitution may further optimize Kiuc through electronic modulation of the carboxylate metal-binding interaction.

• [1] Hussein WM, Feder D, Schenk G, Guddat LW, McGeary RP. Synthesis and evaluation of novel purple acid phosphatase inhibitors. MedChemComm. 2018;10(1):61-71. doi:10.1039/c8md00491a. View Source

Recommended Application Scenarios

PAP Inhibitor Development for Osteoporosis Research

The phenyltriazole carboxylic acid scaffold has been validated as a purely uncompetitive inhibitor of purple acid phosphatase, with Kiuc values as low as approximately 23 μM against the porcine enzyme . 5-(3-Bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid is structurally equipped to engage this target via its carboxylic acid metal-coordination moiety and electron-withdrawing meta-bromine substituent. This compound should be prioritized over the 3-amine analog series (which lacks PAP inhibitory activity) and over para-bromo regioisomers (which may exhibit altered binding geometry). The uncompetitive mechanism ensures that inhibitor potency is maintained or enhanced under high-substrate conditions characteristic of the bone-resorption microenvironment.

Fragment-Based Design with Dual Pharmacophores

The meta-bromine atom provides a halogen-bond donor site (σ-hole), while the 3-carboxylic acid offers metal-coordination capacity. This dual pharmacophore is absent in 3-amine, 3-thiol, and para-bromo analogs. The related meta-bromophenyl-triazole core has demonstrated nanomolar binding affinity (Ki = 4 nM) against the metalloenzyme MetAP2 in a 1,2,3-triazole scaffold . 5-(3-Bromophenyl)-4H-1,2,4-triazole-3-carboxylic acid extends this pharmacophore by adding a carboxylate metal ligand, making it suitable as a fragment hit for any binuclear or mononuclear metalloenzyme target where halogen bonding and metal chelation can act synergistically.

Synthetic Intermediate for Conjugation Chemistry

The free carboxylic acid group enables direct amidation and esterification without protecting-group manipulation, a synthetic advantage over the 3-amine analog series. The CuAAC click chemistry route using propiolic acid provides modular access to this compound as a versatile building block for parallel library synthesis . The meta-bromine substituent further serves as a handle for palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, etc.), enabling downstream diversification. This synthetic versatility is not shared by the 3-thiol or 3-amine variants, which require orthogonal protection strategies for analogous transformations.

Physicochemical Profiling with Defined Bromine Pattern

The Hammett substituent constant for meta-bromine (σmeta = 0.39) differs significantly from para-bromine (σpara = 0.23), translating to a predicted ΔpKa of approximately 0.07–0.10 units for the carboxylic acid group based on the established ρ = 0.45 reaction constant for the triazole scaffold . For research programs requiring precise control over ionization state, logD, or pH-dependent solubility—such as permeability assays, metal-chelation stoichiometry studies, or formulation development—the meta-bromo regioisomer provides a quantifiably distinct physicochemical profile that cannot be replicated by the para-bromo or unsubstituted phenyl analogs.

Application

Selection Property

Validation Focus

PAP inhibitor development

Uncompetitive inhibition mechanism with carboxylic acid metal-coordination

Confirm Kiuc under substrate-saturating conditions; compare vs. para-bromo and unsubstituted analogs

Fragment-based design

Dual pharmacophore: meta-bromine halogen-bond donor + carboxylate metal ligand

Characterize halogen-bond geometry and metal-chelation stoichiometry in target co-crystal structures

Synthetic intermediate

Free carboxylic acid for direct amidation/esterification; meta-bromine as cross-coupling handle

Evaluate CuAAC entry efficiency and downstream derivatization scope (Suzuki, Buchwald-Hartwig)

Physicochemical profiling

Defined meta-bromine electronic effect (σmeta = 0.39) alters pKa, logD, and solubility

Determine experimental pKa and pH-dependent logD; compare with predicted ΔpKa and para-bromo isomer

• [1] Hussein WM, Feder D, Schenk G, Guddat LW, McGeary RP. Synthesis and evaluation of novel purple acid phosphatase inhibitors. MedChemComm. 2018;10(1):61-71. doi:10.1039/c8md00491a. View Source
• [2] BindingDB. BDBM17467: 5-(3-bromophenyl)-1H-1,2,3-triazole. Ki = 4 nM against human MetAP2. Deposition date 2007-08-30. View Source
• [3] Hussein WM, Feder D, Schenk G, Guddat LW, McGeary RP. Synthesis and evaluation of novel purple acid phosphatase inhibitors. MedChemComm. 2018;10(1):61-71. doi:10.1039/c8md00491a. View Source
• [4] Shawali AS, Rizk MS, Abdelhamid AO, Abdalla MA, Parkanyi C, Wojciachowska ME. Transmission of substituent effects via 1,2,4-triazole ring residue. Heterocycles. 1983;20:221. doi:10.3987/R-1983-02-0221. View Source